Cas no 3256-25-5 (N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride)

• Product Name: N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride
• CAS No: 3256-25-5
• MF: C₆H₁₃ClN₂
• MW: 148.633820295334
• CID: 4646107
• PubChem ID: 136232224
• Update Time: 2025-05-24

N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride

• Inchi： 1S/C6H12N2.ClH/c1-7-6-4-2-3-5-8-6;/h2-5H2,1H3,(H,7,8);1H
• InChI Key： VVDXDIBRLVHFJQ-UHFFFAOYSA-N
• SMILES： N(C1=NCCCC1)C.Cl

Additional information on N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride

N-Methyl-3,4,5,6-Tetrahydropyridin-2-Amine Hydrochloride: A Comprehensive Overview

CAS No 3256-25-5, commonly referred to as N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridine derivatives, which have garnered substantial attention due to their diverse applications in drug discovery and chemical synthesis. The structure of this compound is characterized by a six-membered ring system with a tetrahydro ring fused to a pyridine moiety, along with an N-methyl substituent at the 2-position. This unique structure endows the compound with intriguing chemical and biological properties.

The synthesis of N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride typically involves multi-step reactions that leverage the principles of organic synthesis. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations in the synthesis process. These developments not only enhance yield but also reduce the environmental footprint associated with its manufacture.

One of the most notable applications of this compound lies in its role as an intermediate in drug development. The tetrahydropyridine core is a common structural motif in various bioactive molecules. For example, it has been utilized in the design of anti-inflammatory agents and neuroprotective drugs. Recent studies have highlighted its potential as a lead compound for developing novel therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to modulate specific cellular pathways makes it a valuable tool in preclinical research.

In addition to its pharmacological applications, CAS No 3256-25-5 has found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials. These investigations underscore its versatility across multiple scientific disciplines.

The chemical stability and reactivity of N-methyl-3,4,5,6-tetrahydropyridin-2-amine hydrochloride are critical factors influencing its performance in various applications. Studies have demonstrated that the compound exhibits moderate stability under physiological conditions, making it suitable for biomedical applications. However, its reactivity can be tuned through strategic modifications of its substituents. For instance, introducing electron-donating or withdrawing groups can significantly alter its electronic properties and reactivity profiles.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and purity. Furthermore, computational chemistry tools have enabled researchers to predict its physicochemical properties and interactions with biological systems at an atomic level.

In conclusion, CAS No 3256-25-5, or N-methyl-3,4,5,6-tetrahydropyridin-2-am